Isocytosine
Overview
Description
Isocytosine, also known as 2-amino-2-methyl-1-propanol, is an organic compound that is used in a variety of scientific research applications. It is a colourless, odourless and non-toxic compound that is used as a synthetic intermediate in the synthesis of various compounds such as amines, esters, and alcohols. This compound is also used in the production of drugs and pharmaceuticals, as well as in the production of cosmetics and other consumer products.
Scientific Research Applications
1. Enzymatic Conversion and Potential in Cancer Therapy
Isocytosine deaminases, discovered in soil bacteria, convert this compound into uracil and have potential applications in targeted cancer therapy. This is because they can convert 5-fluorothis compound into 5-fluorouracil, a less toxic alternative to traditional cytosine deaminases (Aučynaitė et al., 2018).
2. Structural Studies and Tautomerism
This compound's tautomerism, a process of structural rearrangement, has been extensively studied. It displays a 1:1 ratio of two tautomers, similar to guanine and cytosine pairs in DNA. These studies, including NMR spectroscopy and theoretical calculations, are crucial for understanding this compound's structural dynamics and interactions (Dračínský et al., 2011).
3. Excited-State Dynamics
This compound's excited-state dynamics, compared to canonical nucleobases like cytosine and guanine, have been a subject of interest. Studies using techniques like resonant two-photon ionization provide insights into its structural similarity and photodynamics, relevant for understanding its role in prebiotic chemistry (Berenbeim et al., 2017).
4. Thermal Stability and Base Pairing
Research on this compound's hybridization properties, specifically the stability of base pairs formed with other nucleobases, informs our understanding of DNA structure and function. For instance, 5-methyl-isocytosine has been studied for its base pairing stability, contributing to our knowledge of nucleic acid chemistry (Beaussire & Pochet, 1998).
5. Synthetic Biological Systems
This compound is key in synthetic biology, particularly in studies exploring artificially expanded genetic systems. Its pairing properties with non-standard nucleobases like isoguanine are central to creating novel genetic sequences and understanding the evolution of genetic codes (Sismour & Benner, 2005).
Mechanism of Action
Target of Action
Isocytosine, also known as 2-Amino-4-hydroxypyrimidine, is a pyrimidine base that is an isomer of cytosine . It is used in combination with isoguanine in studies of unnatural nucleic acid analogues of the normal base pairs in DNA . In particular, it is used as a nucleobase of hachimoji RNA . The primary targets of this compound are therefore the nucleic acids in the cells where it can interact with the base pairs.
Mode of Action
This compound interacts with its targets by forming hydrogen-bonded dimers in the same way as the guanine–cytosine base pair . It pairs in a “reversed Watson–Crick” manner with natural guanine or in a normal manner with non-natural isoguanine . This interaction results in changes in the structure of the nucleic acids.
Biochemical Pathways
The biochemical pathways affected by this compound are those involved in the formation and function of nucleic acids. It is used in studies of unnatural nucleic acid analogues of the normal base pairs in DNA . The downstream effects of these interactions can influence the structure and function of the DNA and RNA molecules in the cells.
Pharmacokinetics
It is known that this compound can be synthesized from guanidine and malic acid
Result of Action
The molecular and cellular effects of this compound’s action are primarily related to its interaction with nucleic acids. By forming hydrogen-bonded dimers with guanine or isoguanine, this compound can influence the structure and function of DNA and RNA molecules
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. For example, the pH and temperature of the environment can affect the formation of hydrogen bonds between this compound and guanine or isoguanine Additionally, the presence of other molecules in the environment, such as enzymes and cofactors, can also influence the action of this compound
Safety and Hazards
Future Directions
Isocytosine has long been considered as a plausible component of hypothetical primordial informational polymers . Its use in studies of unnatural nucleic acid analogues of the normal base pairs in DNA, particularly as a nucleobase of hachimoji RNA, suggests potential future directions in the field of genetic research .
Biochemical Analysis
Biochemical Properties
Isocytosine is involved in the pyrimidine salvage pathway, which allows the cell to utilize cytosine for pyrimidine nucleotide synthesis . It is also able to catalyze deamination of isoguanine, a mutagenic oxidation product of adenine in DNA, and of this compound .
Cellular Effects
This compound has been suggested to be a potential practical enzyme/prodrug pair for cancer therapy through gene-directed enzyme-prodrug therapy (GDEPT) method . The therapeutic effect of wildtype or the mutated VCZ protein in the colorectal cancer cell lines has been evaluated .
Molecular Mechanism
Cytosine deaminase (CDA) was able to catalyze the deamination of this compound and the hydrolysis of 3-oxauracil . Large inverse solvent isotope effects were obtained on k(cat) and k(cat)/K(m), consistent with the formation of a low-barrier hydrogen bond during the conversion of cytosine to uracil .
Metabolic Pathways
properties
IUPAC Name |
2-amino-1H-pyrimidin-6-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H5N3O/c5-4-6-2-1-3(8)7-4/h1-2H,(H3,5,6,7,8) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XQCZBXHVTFVIFE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=C(NC1=O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H5N3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00148350 |
Source
|
| Record name | Isocytosine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00148350 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
111.10 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
155831-92-8, 108-53-2 |
Source
|
| Record name | 2,3-Dihydro-2-imino-4-pyrimidinol | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=155831-92-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Isocytosine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=108-53-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Isocytosine | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000108532 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Isocytosine | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=49118 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Isocytosine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00148350 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Isocytosine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.003.266 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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